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Compound of Interest

Compound Name: G6PDI-1

Cat. No.: B15604557

Application Notes and Protocols for G6PDi-1

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of stock
solutions for G6PDi-1, a potent and reversible inhibitor of glucose-6-phosphate dehydrogenase
(G6PD).

Introduction

G6PDi-1 is a non-steroidal, cell-active inhibitor of the enzyme glucose-6-phosphate
dehydrogenase (G6PD), with an IC50 of 70 nM.[1][2][3][4] As the rate-limiting enzyme of the
pentose phosphate pathway (PPP), G6PD plays a crucial role in cellular redox balance and the
biosynthesis of nucleotides. Inhibition of G6PD by G6PDi-1 leads to the depletion of NADPH,
which in turn can modulate various cellular processes, including inflammatory responses.[1][2]
[3][5] Specifically, G6PDi-1 has been shown to decrease the production of inflammatory
cytokines in T cells and suppress the oxidative burst in neutrophils.[1][2][3][5] These
characteristics make G6PDi-1 a valuable tool for research in metabolism, immunology, and
cancer biology.

Physicochemical Properties
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Property Value

Molecular Formula C14H12N4OS[1][2][4]
Molecular Weight 284.34 g/mol [1][2]
Appearance Crystalline solid[4]
Purity 298%[1][2][4]

CAS Number 2457232-14-1[1][2][4]

Solubility Data

G6PDi-1 exhibits limited solubility in aqueous solutions but is readily soluble in several organic
solvents. It is crucial to use fresh, anhydrous solvents, as the presence of moisture can
significantly impact solubility.[3][6]

Solvent Maximum Concentration
DMSO 50 - 100 mM[1][2][3]

DMF 15 mg/mL][4]

DMF:PBS (pH 7.2) (1:4) 0.20 mg/mL[4]

Water Insoluble[6]

Ethanol Insoluble[6][7]

Experimental Protocols
Preparation of a 10 mM G6PDi-1 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of G6PDi-1 in dimethyl
sulfoxide (DMSO).

Materials:

« G6PDi-1 (solid)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.rndsystems.com/products/g6pdi-1_7561
https://www.tocris.com/products/g6pdi-1_7561
https://www.caymanchem.com/product/31484/g6pdi-1
https://www.rndsystems.com/products/g6pdi-1_7561
https://www.tocris.com/products/g6pdi-1_7561
https://www.caymanchem.com/product/31484/g6pdi-1
https://www.rndsystems.com/products/g6pdi-1_7561
https://www.tocris.com/products/g6pdi-1_7561
https://www.caymanchem.com/product/31484/g6pdi-1
https://www.rndsystems.com/products/g6pdi-1_7561
https://www.tocris.com/products/g6pdi-1_7561
https://www.caymanchem.com/product/31484/g6pdi-1
https://www.benchchem.com/product/b15604557?utm_src=pdf-body
https://www.medchemexpress.com/g6pdi-1.html
https://www.selleckchem.com/products/g6pdi-1.html
https://www.rndsystems.com/products/g6pdi-1_7561
https://www.tocris.com/products/g6pdi-1_7561
https://www.medchemexpress.com/g6pdi-1.html
https://www.caymanchem.com/product/31484/g6pdi-1
https://www.caymanchem.com/product/31484/g6pdi-1
https://www.selleckchem.com/products/g6pdi-1.html
https://www.selleckchem.com/products/g6pdi-1.html
https://www.selleck.cn/datasheet/g6pdi-1-S961702-DataSheet.pdf
https://www.benchchem.com/product/b15604557?utm_src=pdf-body
https://www.benchchem.com/product/b15604557?utm_src=pdf-body
https://www.benchchem.com/product/b15604557?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604557?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile tips

Vortex mixer

Optional: Sonicator

Procedure:

Aseptic Technique: Perform all steps under a laminar flow hood to maintain sterility,
especially if the stock solution will be used for cell-based assays.

Weighing G6PDi-1: Carefully weigh the desired amount of G6PDi-1 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 2.84 mg of G6PDi-1 (based on a
molecular weight of 284.34 g/mol ). Note: It is highly recommended to use the batch-specific
molecular weight provided on the product's certificate of analysis for precise calculations.[1]

[2]

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the
G6PDi-1 powder. To continue the example, add 1 mL of DMSO.

Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved. If
dissolution is slow, gentle warming or brief sonication can be used to facilitate the process.[3]

Storage: Once fully dissolved, the stock solution is ready for use. For short-term storage (up
to 1 month), store at -20°C.[3][6] For long-term storage (up to 6 months), aliquot the stock
solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles and store at
-80°C.[3][6]

Preparation of Working Solutions

For most cell-based assays, the DMSO stock solution of G6PDi-1 needs to be further diluted in

the appropriate cell culture medium to the final desired concentration.

Important Considerations:
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e The final concentration of DMSO in the cell culture medium should be kept low (typically <
0.5%) to avoid solvent-induced cytotoxicity.

» Prepare fresh working solutions from the frozen stock for each experiment to ensure
consistency and activity.

» When diluting the DMSO stock into agueous media, add the stock solution to the media and
mix immediately to prevent precipitation of the compound.

Visualization
G6PD Signaling Pathway Inhibition by G6PDi-1
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Caption: Inhibition of G6PD by G6PDi-1 in the Pentose Phosphate Pathway.
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Experimental Workflow for G6PDi-1 Stock Solution
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Workflow for G6PDi-1 Stock Solution Preparation
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Caption: Step-by-step workflow for preparing G6PDi-1 stock solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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